Cas no 194473-09-1 (2,7-Dimethylquinazolin-4(1H)-one)

2,7-Dimethylquinazolin-4(1H)-one is a quinazolinone derivative characterized by its dimethyl substitution at the 2- and 7-positions. This heterocyclic compound serves as a valuable intermediate in organic synthesis and pharmaceutical research due to its structural versatility. Its rigid quinazolinone core provides a stable framework for further functionalization, making it useful in the development of bioactive molecules, particularly in medicinal chemistry applications. The compound’s well-defined crystalline structure ensures consistent purity and reactivity, facilitating reproducible results in synthetic workflows. Its stability under standard laboratory conditions and compatibility with common reagents enhance its utility in multi-step synthesis. Researchers value this compound for its potential in designing novel therapeutic agents and studying structure-activity relationships.
2,7-Dimethylquinazolin-4(1H)-one structure
194473-09-1 structure
Product Name:2,7-Dimethylquinazolin-4(1H)-one
CAS No:194473-09-1
MF:C10H10N2O
MW:174.199202060699
CID:1088803
PubChem ID:135742271
Update Time:2025-06-15

2,7-Dimethylquinazolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

    • 2,7-Dimethylquinazolin-4(1H)-one
    • 2,7-dimethyl-1H-quinazolin-4-one
    • 2,7-DIMETHYLQUINAZOLIN-4-OL
    • AB63494
    • SCHEMBL17460813
    • AKOS006307692
    • DTXSID20616642
    • 2,7-dimethyl-3H-quinazolin-4-one
    • 2,7-dimethyl-1,4-dihydroquinazolin-4-one
    • SCHEMBL7600126
    • 194473-09-1
    • Inchi: 1S/C10H10N2O/c1-6-3-4-8-9(5-6)11-7(2)12-10(8)13/h3-5H,1-2H3,(H,11,12,13)
    • InChI Key: MTPDXLMFGKZOMP-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC(C)=CC=2N=C(C)N1

Computed Properties

  • Exact Mass: 174.079312947g/mol
  • Monoisotopic Mass: 174.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 41.5Ų

2,7-Dimethylquinazolin-4(1H)-one Pricemore >>

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2,7-Dimethylquinazolin-4(1H)-one Related Literature

Additional information on 2,7-Dimethylquinazolin-4(1H)-one

Recent Advances in the Study of 2,7-Dimethylquinazolin-4(1H)-one (CAS: 194473-09-1) in Chemical Biology and Pharmaceutical Research

The compound 2,7-Dimethylquinazolin-4(1H)-one (CAS: 194473-09-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from recent peer-reviewed publications, ensuring the accuracy and relevance of the data.

Recent studies have highlighted the versatility of 2,7-Dimethylquinazolin-4(1H)-one as a scaffold for the development of novel bioactive molecules. Its quinazolinone core is known to interact with various biological targets, including enzymes and receptors, making it a promising candidate for drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in cancer progression. The study utilized molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives.

In addition to its anticancer potential, 2,7-Dimethylquinazolin-4(1H)-one has also been investigated for its anti-inflammatory and antimicrobial properties. A recent preprint on bioRxiv reported that this compound and its analogs showed significant efficacy in reducing pro-inflammatory cytokines in murine models. Furthermore, another study published in Antimicrobial Agents and Chemotherapy identified several derivatives with broad-spectrum activity against drug-resistant bacterial strains. These findings underscore the compound's potential as a multi-target therapeutic agent.

The synthesis and optimization of 2,7-Dimethylquinazolin-4(1H)-one derivatives have also been a focal point of recent research. Advanced synthetic methodologies, such as microwave-assisted reactions and flow chemistry, have been employed to improve yield and purity. A 2022 paper in Organic Process Research & Development detailed a scalable and eco-friendly synthesis route for this compound, which could facilitate its large-scale production for further preclinical studies. These advancements are critical for translating laboratory findings into viable pharmaceutical products.

Despite the promising results, challenges remain in the development of 2,7-Dimethylquinazolin-4(1H)-one-based therapeutics. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. However, the growing body of research suggests that this compound holds considerable promise for addressing unmet medical needs. Continued exploration of its pharmacological potential, coupled with innovative drug delivery systems, could pave the way for its clinical application in the near future.

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